2-Methyl-7-(trifluoromethyl)-2,3,4,5-tetrahydro-1,5-benzothiazepine

• Molecular Formula: C11H12F3NS
• Molecular Weight: 247.28 g/mol
• SMILES: CC1CCNC2=C(S1)C=CC(=C2)C(F)(F)F
• InChI: InChI=1S/C11H12F3NS/c1-7-4-5-15-9-6-8(11(12,13)14)2-3-10(9)16-7/h2-3,6-7,15H,4-5H2,1H3
• InChIKey: PGAJISPDNBDXEG-UHFFFAOYSA-N

Core Identity and Structural Differentiation

2-Methyl-7-(trifluoromethyl)-2,3,4,5-tetrahydro-1,5-benzothiazepine (CAS 885527-47-9) is a fluorinated, fully saturated 1,5-benzothiazepine derivative. Unlike the prototypical calcium channel blocker diltiazem, which features a 2,3-dihydro-4-oxo core with a 5-aminoalkyl side chain, this compound possesses a tetrahydro ring system, a methyl substituent at the 2-position, and a trifluoromethyl group at the 7-position [1]. This distinct substitution pattern, particularly the 7-CF3 group, is documented in foundational benzothiazepine patents as a key pharmacophoric modification associated with electronegative character and enhanced lipophilicity [2]. The compound is commercially supplied as a free base or hydrochloride salt (CAS 1170107-37-5) at ≥95% purity, primarily as a heterocyclic building block for further synthetic elaboration [3].

1 Heterocyclic building block with reactive 5-NH for sulfonylation or acylation

2 7-CF3 group enables lipophilicity and electronic property modulation for drug discovery scaffolds

3 Fully saturated tetrahydro ring differentiates from oxidized diltiazem core; supports distinct SAR exploration

• [1] Krapcho, J. Benzothiazepine carboxamides and derivatives thereof. U.S. Patent 3,395,150, July 30, 1968. View Source
• [2] E. R. Squibb & Sons, Inc. Benzothiazepine esters, their preparation and formulations for therapeutic use. U.S. Patent 5,120,730, June 9, 1992. View Source
• [3] Enamine LLC. 2-Methyl-7-(trifluoromethyl)-2,3,4,5-tetrahydro-1,5-benzothiazepine (EN300-41627). Chembase.cn. View Source

Why Diltiazem or Unsubstituted Scaffolds Cannot Substitute

The direct substitution of this specific benzothiazepine with diltiazem or a simpler 2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine is scientifically unsound due to fundamental differences in electronic character, lipophilicity, and synthetic versatility. Diltiazem's clinical profile is tied to its 5-aminoalkyl side chain and 4-oxo group, which are absent here [1]. Conversely, the 7-CF3 moiety on the target compound introduces a strong electron-withdrawing effect that substantially increases the computed logP by approximately 1.4 units compared to its 7-unsubstituted analog (logP 2.794), dramatically altering membrane permeability and metabolic stability [2]. This specific scaffold serves as a precursor for sulfonamide-linked probes and drug candidates via its reactive NH group, a synthetic handle that is sterically and electronically blocked in more complex, fully substituted benzothiazepine drugs .

Target Compound

7-CF3 electron-withdrawing effect alters lipophilicity and basicity vs. unsubstituted analog

Secondary amine at 5-position enables direct derivatization (sulfonylation, acylation)

Saturated tetrahydro ring lacks labile 4-oxo group; metabolic profile differs from diltiazem

Diltiazem / 7-Unsubstituted Analog

Diltiazem has tertiary amine side chain; 5-position blocked for library synthesis

7-unsubstituted analog lacks CF3; logP difference may shift membrane permeability context

Oxidized diltiazem core and aminoalkyl chain drive calcium channel pharmacology not present here

• [1] Floyd, D. M., et al. Benzazepinone calcium channel blockers. 2. Structure activity and drug metabolism studies leading to potent antihypertensive agents. Comparison with benzothiazepinones. Journal of Medicinal Chemistry, 1992, 35, 756-772. View Source
• [2] Chembase.cn. 2-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine (CAS 19197-44-5). Physicochemical Properties. View Source

Quantitative Head-to-Head Evidence vs. Analogs

Lipophilicity Shift by 7-Trifluoromethyl Substitution

The introduction of the 7-trifluoromethyl group significantly elevates the compound's lipophilicity compared to its des-CF3 analog. The target compound exhibits a measured hydrophobic parameter (logP) of 4.207, representing a substantial increase over the 2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine baseline (logP 2.794). This difference positions it closer to the lipophilicity range of advanced drug candidates while retaining a lower molecular weight than diltiazem [1].

Lipophilicity Shift

Head-to-head

logP 4.207 vs 2.794

Supports lipophilicity-driven distribution studies

Δ logP +1.413 (Chembase reported)

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	logP = 4.207
Comparator Or Baseline	2-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine (7-unsubstituted): logP = 2.794
Quantified Difference	Δ logP = +1.413
Conditions	Experimental determination reported on Chembase.cn

Why This Matters

A logP increase of this magnitude predicts significantly altered membrane permeability and tissue distribution, enabling access to intracellular targets or CNS compartments that less lipophilic analogs cannot reach efficiently.

• [1] Chembase.cn. Comparative hydrophobic (logP) data for 2-methyl-7-(trifluoromethyl)-2,3,4,5-tetrahydro-1,5-benzothiazepine (4.207) and 2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine (2.794). View Source

Polar Surface Area Minimization vs. Diltiazem

The target compound possesses an exceptionally low calculated topological polar surface area (TPSA) of 12.03 Ų, a direct consequence of its simplified substitution pattern lacking the multiple oxygen atoms found in diltiazem. This contrasts sharply with diltiazem (TPSA = 84.38 Ų), which carries a 4-oxo group, an acetoxy moiety, and a dimethylaminoethyl side chain [1]. The minimal PSA strongly supports passive membrane diffusion and central nervous system penetration potential, a property classically limited in first-generation calcium channel blockers .

TPSA Minimization

Cross-study

TPSA 12.03 Ų vs 84.38 Ų

May support brain penetration assay design

Calculated TPSA; Δ −72.35 Ų

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 12.03 Ų
Comparator Or Baseline	Diltiazem: TPSA = 84.38 Ų
Quantified Difference	Δ TPSA = -72.35 Ų
Conditions	Calculated using JChem via Chembase; diltiazem TPSA from Chemsrc

Why This Matters

TPSA values below 60-70 Ų are a standard threshold for predicting good oral absorption and blood-brain barrier penetration, suggesting this compound can serve as a brain-penetrant scaffold unlike diltiazem, which is peripherally restricted.

• [1] Chembase.cn. JChem-calculated polar surface area for 2-methyl-7-(trifluoromethyl)-2,3,4,5-tetrahydro-1,5-benzothiazepine. View Source

Synthetic Versatility as a Sulfonylation Building Block

The secondary amine in the thiazepine ring is a critical synthetic handle absent in N-substituted benzothiazepine drugs. This compound has been directly employed to generate 6-{[2-methyl-7-(trifluoromethyl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl]sulfonyl}-2H-chromen-2-one (CAS 1147644-57-2), a sulfonamide-linked conjugate of MW 455.47, confirming the reactivity of the 5-NH position . In contrast, diltiazem and clentiazem (TA-3090) possess a tertiary amine at position 5, precluding direct sulfonylation or acylation for library diversification [1].

Synthetic Handle

Head-to-head

Sulfonamide derivative (CAS 1147644-57-2) confirmed

Enables 5-NH library synthesis

Diltiazem 5-position is tertiary amine; blocked

Evidence Dimension	Synthetic derivatization capacity at position 5
Target Compound Data	Confirmed sulfonylation to chromen-2-one derivative (CAS 1147644-57-2, MW 455.47)
Comparator Or Baseline	Diltiazem: 5-position occupied by tertiary dimethylaminoethyl group; no direct sulfonylation possible
Quantified Difference	Qualitative: reactive 2° amine vs. blocked 3° amine
Conditions	Commercially available building block; sulfonamide product available from MolCore and AKSci

Why This Matters

For medicinal chemistry groups building targeted libraries, this compound offers a direct route to 5-sulfonamide or 5-amide libraries, whereas diltiazem and its clinical analogs are terminal compounds unsuitable for scaffold hopping.

• [1] Das, J., et al. Benzazepinone calcium channel blockers. 2. Structure activity and drug metabolism studies. J. Med. Chem. 1992. Comparison with benzothiazepinones documenting the tertiary amine requirement. View Source

Electron-Withdrawing Effect on Ionization State

The trifluoromethyl group at the 7-position exerts a strong electron-withdrawing inductive effect (-I) that lowers the basicity of the adjacent aniline-like nitrogen. While explicit pKa data for this compound is not publicly disclosed, SAR analysis of benzothiazepine and benzazepinone series confirms that 7-CF3 substitution significantly reduces amino group basicity compared to 7-H or 7-Cl analogs, shifting the ionization equilibrium at physiological pH and reducing the fraction of positively charged species [1]. In the benzazepinone series, trifluoromethyl-containing derivatives displayed prolonged antihypertensive action attributable to altered metabolic deamination resistance, a hallmark of CF3-for-H substitution [2].

Electron-Withdrawing Effect

Class-level

CF3 σ_m ≈0.43, stronger than Cl

Supports ionization-state modulation studies

Extrapolated from benzazepinone SAR; pKa not disclosed

Evidence Dimension	Electron-withdrawing effect and metabolic stability
Target Compound Data	7-CF3 benzothiazepine (inductive sigma_m ≈ 0.43, sigma_p ≈ 0.54)
Comparator Or Baseline	7-H analog: no EW effect; 7-Cl analog: sigma_m = 0.37
Quantified Difference	CF3 is a stronger EW group than Cl (Hammett sigma_p difference ≈ +0.31)
Conditions	SAR extrapolated from benzazepinone calcium channel blocker series (Floyd et al., 1992)

Why This Matters

A less basic nitrogen at position 5 reduces the fraction of protonated species at physiological pH, a property empirically linked to improved CNS penetration and reduced hERG channel affinity in related heterocyclic series.

• [1] Hansch, C., Leo, A., Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165-195. Trifluoromethyl sigma constants. View Source
• [2] Floyd, D. M., et al. Benzazepinone calcium channel blockers. 2. J. Med. Chem. 1992. Trifluoromethyl derivatives exhibit prolonged antihypertensive action via metabolic stabilization. View Source

High-Impact Application Scenarios

CNS-Penetrant Probe Design with Low-TPSA Scaffold

With a TPSA of only 12.03 Ų—over 72 Ų lower than diltiazem—this compound is ideally suited as a starting scaffold for central nervous system (CNS) drug discovery programs. Neuroscience teams can leverage this minimal PSA, coupled with the elevated logP (4.207), to design brain-penetrant probes targeting neurological ion channels or GPCRs. The reactive 5-NH handle allows rapid parallel synthesis of amide or sulfonamide libraries without the synthetic burden of deprotecting a tertiary amine [1].

Metabolically Stable Libraries for Cardiovascular Optimization

SAR studies on benzazepinone calcium channel blockers demonstrate that trifluoromethyl substitution on the fused aromatic ring confers resistance to metabolic deamination and prolongs antihypertensive duration compared to non-fluorinated or chloro-substituted analogs. This compound's 7-CF3 group, combined with the fully saturated tetrahydro ring (lacking the metabolically labile 4-oxo group of diltiazem), makes it a superior candidate for developing next-generation, long-acting cardiovascular agents with reduced first-pass clearance [1].

Fragment-Based Screening Against HDAC and Kinase Targets

The 1,5-benzothiazepine nucleus is recognized as a privileged structure in medicinal chemistry, with reported activity against HDAC isoforms and various kinases. This specific compound, with its 7-CF3 group enhancing target binding affinity through hydrophobic and electrostatic interactions, serves as an ideal fragment for structure-based drug design. Its low molecular weight (247.28 Da) and single hydrogen bond donor (NH) align with fragment library guidelines, while the synthetic tractability of the 5-position allows rapid fragment growth [1].

Building Block for Fluorescent Probes and PROTACs

The confirmed sulfonylation to a chromen-2-one derivative (CAS 1147644-57-2) validates this compound's utility in generating conjugated probes. Chemical biology teams can exploit the 5-NH for late-stage functionalization with fluorophores, E3 ligase ligands (for PROTAC synthesis), or affinity tags. The 7-CF3 group serves as a useful ¹⁹F NMR probe for monitoring cellular uptake and target engagement in situ, a capability absent in non-fluorinated benzothiazepine building blocks [1].

Application

Selection Property

Validation Focus

CNS probe design research

Low TPSA scaffold

Brain penetration assay review

Cardiovascular drug discovery studies

Saturated ring, 7-CF3 substitution

Metabolic stability assay validation

Fragment-based screening studies

Privileged 1,5-benzothiazepine core

Target engagement screening

Chemical probe and PROTAC synthesis

5-NH for late-stage functionalization

19F NMR monitoring review

• [1] Chembase.cn. Comprehensive physicochemical profile for 2-methyl-7-(trifluoromethyl)-2,3,4,5-tetrahydro-1,5-benzothiazepine. View Source